Cas no 18651-16-6 (7-Methoxy-3-methyl-flavone)

7-Methoxy-3-methyl-flavone is a synthetic flavone derivative characterized by its methoxy and methyl substituents at the 7- and 3-positions, respectively. This compound exhibits potential as a key intermediate in organic synthesis and pharmaceutical research due to its structural modifications, which may influence bioactivity and metabolic stability. Its well-defined molecular structure allows for precise applications in studying flavonoid-based mechanisms, including receptor interactions and enzyme inhibition. The methoxy group enhances lipophilicity, potentially improving membrane permeability, while the methyl substitution contributes to steric stability. Suitable for analytical and experimental use, it is provided in high purity to ensure reproducibility in research applications.

7-Methoxy-3-methyl-flavone structure

Product Name:7-Methoxy-3-methyl-flavone

CAS No:18651-16-6

MF:C₁₇H₁₄O₃

MW:266.291265010834

CID:231261

PubChem ID:255184

Update Time:2025-10-07

7-Methoxy-3-methyl-flavone Chemical and Physical Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one,7-methoxy-3-methyl-2-phenyl-
- 2-Methyoxy-3-methyl-2-phenyl-4H-benzo-g-pyranone
- 7-methoxy-3-methyl-2-phenylchromen-4-one
- 3-methyl-7-methoxy-2-phenyl-4H-benzopyran-4-one
- 7-methoxy-3-methyl-2-phenyl-4H-chromen-4-one
- 7-Methoxy-3-methyl-2-phenyl-chromen-4-on
- 7-methoxy-3-methyl-2-phenyl-chromen-4-one
- 7-Methoxy-3-methyl-flavon
- AC1L5RV5
- AC1Q6ALK
- AG-J-82752
- AR-1H3668
- CHEMBL502570
- CTK4D9262
- NSC80479
- DTXSID90292139
- 18651-16-6
- A813046
- 7-Methoxy-3-methyl-2-phenyl-4H-1-benzopyran-4-one
- NSC-80479
- 7-methoxy-3-methyl-2-phenyl-4H-Benzopyran-4-one
- 7-Methoxy-3-methyl-flavone
- Inchi： 1S/C17H14O3/c1-11-16(18)14-9-8-13(19-2)10-15(14)20-17(11)12-6-4-3-5-7-12/h3-10H,1-2H3
- InChI Key： HSXVWGKOFNFYFK-UHFFFAOYSA-N
- SMILES： O1C2C=C(C=CC=2C(C(C)=C1C1C=CC=CC=1)=O)OC

Computed Properties

Exact Mass: 266.09432
Monoisotopic Mass: 266.094
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 407
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 35.5Å²

Experimental Properties

Density: 1.203
Melting Point: Not available
Boiling Point: 427.1°Cat760mmHg
Flash Point: 203.9°C
Refractive Index: 1.598
PSA: 35.53
LogP: 3.77700
Vapor Pressure: 0.0±1.0 mmHg at 25°C

7-Methoxy-3-methyl-flavone Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

7-Methoxy-3-methyl-flavone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M287075-50mg	7-Methoxy-3-methyl-flavone	18651-16-6	50mg	$483.00	2023-05-18
TRC	M287075-100mg	7-Methoxy-3-methyl-flavone	18651-16-6	100mg	$942.00	2023-05-18
TRC	M287075-250mg	7-Methoxy-3-methyl-flavone	18651-16-6	250mg	$2067.00	2023-05-18